Cas no 1804216-38-3 (2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid
• CAS No: 1804216-38-3
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940590
• Update Time: 2025-06-14

2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c13-5-4-9(15)10-7(6-14)2-1-3-8(10)11(16)12(17)18/h1-3,11,14,16H,4-6H2,(H,17,18)
• InChI Key： RKQNQJAOMNJPRI-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(CO)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8

Additional information on 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid

Comprehensive Overview of 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid (CAS No. 1804216-38-3)

2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid (CAS No. 1804216-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its chloropropanoyl and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role in developing novel therapeutic agents, given its ability to modulate biological pathways.

The molecular structure of 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid combines a mandelic acid backbone with a 3-chloropropanoyl substituent, which enhances its reactivity and solubility in various solvents. This makes it an ideal candidate for use in drug discovery and medicinal chemistry. Recent studies have explored its potential as a building block for enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in treating chronic diseases.

In the context of current biotechnology trends, CAS No. 1804216-38-3 is often discussed alongside green chemistry and sustainable synthesis practices. As the pharmaceutical industry shifts toward eco-friendly production methods, this compound’s efficient synthesis routes and minimal environmental impact have become a focal point. Its hydroxymethyl group, in particular, allows for further functionalization, enabling researchers to create derivatives with improved bioavailability and reduced toxicity.

Another area of interest is the compound’s potential role in cosmeceuticals and dermatological formulations. The mandelic acid moiety is well-known for its skin-exfoliating and anti-aging properties, and the addition of a chloropropanoyl group could enhance its penetration and efficacy. This has led to increased searches for "mandelic acid derivatives in skincare" and "innovative cosmetic ingredients," reflecting consumer demand for advanced dermatological solutions.

From a synthetic chemistry perspective, 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, making it a valuable tool for optimizing drug candidates. Researchers frequently inquire about "SAR strategies for carboxylic acid derivatives" and "chloro-substituted compounds in drug design," highlighting the compound’s relevance in modern pharmacology.

In summary, 2-(3-Chloropropanoyl)-3-(hydroxymethyl)mandelic acid (CAS No. 1804216-38-3) is a multifaceted compound with broad applications in pharmaceutical development, cosmeceuticals, and sustainable chemistry. Its unique structural attributes and adaptability position it as a key player in advancing scientific innovation, addressing both industry needs and consumer trends.